Cas no 2137077-84-8 (3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine)

• Product Name: 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine
• CAS No: 2137077-84-8
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 5296960
• Update Time: 2025-10-29

3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[(3aR,6aS)-octahydrocyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine
• 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine
• Cyclopenta[c]pyrrole-2(1H)-propanamine, β,β-difluorohexahydro-, (3aR,6aS)-

• Inchi： 1S/C10H18F2N2/c11-10(12,6-13)7-14-4-8-2-1-3-9(8)5-14/h8-9H,1-7,13H2/t8-,9+
• InChI Key： ZIBMWSAFROQCGP-DTORHVGOSA-N
• SMILES： FC(CN)(CN1C[C@H]2CCC[C@H]2C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3

Additional information on 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2137077-84-8 and Product Name: 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine

The compound with the CAS number 2137077-84-8 and the product name 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a fluorine-substituted side chain and a complex cyclopentapyrrol framework makes this compound particularly intriguing for further investigation.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. In the case of 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine, the dual presence of two fluorine atoms in the propyl group introduces additional conformational constraints and electronic effects that could influence its interactions with biological receptors.

The stereochemistry of this compound is also noteworthy. The configuration (3aS,6aR) at the cyclopentapyrrol core suggests a specific three-dimensional arrangement that may be critical for its biological activity. Studies have shown that the precise spatial orientation of functional groups in heterocyclic compounds can significantly impact their efficacy and selectivity. The rigid hexahydro framework provides a stable scaffold for further derivatization and optimization.

In the context of current pharmaceutical research, this compound has shown promise as a lead structure for developing novel therapeutic agents. Its unique combination of structural features makes it a valuable candidate for further exploration in various disease areas. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The synthesis of 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms typically requires specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks more efficiently than ever before.

One of the key challenges in working with this compound is maintaining its stereochemical integrity throughout the synthetic process. The presence of multiple stereocenters necessitates precise control over reaction conditions to prevent epimerization or decomposition. Techniques such as chiral resolution and asymmetric synthesis are often employed to achieve the desired stereoisomer with high enantiomeric excess.

The biological evaluation of 3-[(3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl]-2,2-difluoropropan-1-amine has begun to reveal its potential as a pharmacological tool. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. The fluorine substituents are likely responsible for much of its observed bioactivity by modulating electronic properties and binding interactions.

Future research will focus on optimizing the synthetic route to improve scalability and cost-effectiveness. Additionally， investigators will explore derivatization strategies to enhance potency and selectivity. The development of libraries based on this core structure could lead to the discovery of new drugs with improved therapeutic profiles.

The broader significance of this compound lies in its contribution to the growing body of evidence supporting the use of fluorinated heterocycles in drug discovery. As our understanding of structure-function relationships continues to evolve， compounds like 3-[(3aS， 6aR)-3， 3a， 4， 5， 6， 6a-hexahydro-lH-cyclopenta[c]pyrrol-l -yl]-2， 2-difluoropropan-l -amine will play an increasingly important role in developing next-generation therapeutics.